Cas no 1333504-45-2 (tert-butyl N-(1R)-1-{(3-chlorophenyl)(cyano)methylcarbamoyl}ethylcarbamate)

Tert-butyl N-(1R)-1-{(3-chlorophenyl)(cyano)methylcarbamoyl}ethylcarbamate is a chiral intermediate used in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive compounds. Its key advantages include a well-defined stereocenter at the (1R)-position, which ensures high enantioselectivity in downstream reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The 3-chlorophenyl and cyano functional groups provide versatile reactivity for further derivatization, making it valuable for constructing complex molecular architectures. This compound is typically employed in peptide synthesis and medicinal chemistry research, where precise control over stereochemistry and functional group compatibility is critical. Its synthetic utility is underscored by its compatibility with standard coupling and deprotection protocols.
tert-butyl N-(1R)-1-{(3-chlorophenyl)(cyano)methylcarbamoyl}ethylcarbamate structure
1333504-45-2 structure
Product Name:tert-butyl N-(1R)-1-{(3-chlorophenyl)(cyano)methylcarbamoyl}ethylcarbamate
CAS No:1333504-45-2
MF:C16H20ClN3O3
MW:337.801302909851
CID:6090226
PubChem ID:53612527
Update Time:2025-06-25

tert-butyl N-(1R)-1-{(3-chlorophenyl)(cyano)methylcarbamoyl}ethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(1R)-1-{(3-chlorophenyl)(cyano)methylcarbamoyl}ethylcarbamate
    • tert-butyl N-[(1R)-1-{[(3-chlorophenyl)(cyano)methyl]carbamoyl}ethyl]carbamate
    • Z1128963648
    • 1333504-45-2
    • EN300-26685078
    • Inchi: 1S/C16H20ClN3O3/c1-10(19-15(22)23-16(2,3)4)14(21)20-13(9-18)11-6-5-7-12(17)8-11/h5-8,10,13H,1-4H3,(H,19,22)(H,20,21)/t10-,13?/m1/s1
    • InChI Key: FTOOCRPCZOHJBH-VUUHIHSGSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C#N)NC([C@@H](C)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 337.1193192g/mol
  • Monoisotopic Mass: 337.1193192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 91.2Ų

tert-butyl N-(1R)-1-{(3-chlorophenyl)(cyano)methylcarbamoyl}ethylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26685078-0.05g
tert-butyl N-[(1R)-1-{[(3-chlorophenyl)(cyano)methyl]carbamoyl}ethyl]carbamate
1333504-45-2 95.0%
0.05g
$212.0 2025-03-20
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